1-[(4-fluorophenyl)methyl]-3-[2-methoxy-2-(2-methoxyphenyl)ethyl]urea

Specification

• CAS No.: 1705797-57-4
• Molecular Formula: C18H21FN2O3
• Molecular Weight: 332.375
• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-[2-methoxy-2-(2-methoxyphenyl)ethyl]urea
• Standard InChI: InChI=1S/C18H21FN2O3/c1-23-16-6-4-3-5-15(16)17(24-2)12-21-18(22)20-11-13-7-9-14(19)10-8-13/h3-10,17H,11-12H2,1-2H3,(H2,20,21,22)
• Standard InChI Key: MZQSMVYYMUNHHW-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C(CNC(=O)NCC2=CC=C(C=C2)F)OC

Introduction

Synthesis

The synthesis of urea derivatives typically involves the reaction of isocyanates with amines. For 1-[(4-fluorophenyl)methyl]-3-[2-methoxy-2-(2-methoxyphenyl)ethyl]urea, the synthesis might involve the following steps:

• Preparation of Starting Materials: Synthesis of 4-fluorobenzylamine and 2-methoxy-2-(2-methoxyphenyl)ethylamine.

• Isocyanate Formation: Conversion of these amines into their respective isocyanates.

• Urea Formation: Reaction of the isocyanates with each other to form the urea derivative.

Potential Applications

Urea derivatives are explored for various applications, including:

• Pharmaceuticals: As potential inhibitors of enzymes or receptors due to their ability to form hydrogen bonds.

• Agrochemicals: As herbicides or fungicides, leveraging their interaction with biological systems.

• Materials Science: In the development of polymers or coatings.

Research Findings and Challenges

While specific research findings on 1-[(4-fluorophenyl)methyl]-3-[2-methoxy-2-(2-methoxyphenyl)ethyl]urea are not available, studies on similar urea derivatives highlight their potential as bioactive molecules. Challenges in researching such compounds include synthesizing them efficiently and understanding their biological activity through in vitro and in vivo studies.